5-chloro-N-(2-(4-methyl-2-(p-tolyl)thiazol-5-yl)ethyl)thiophene-2-sulfonamide

• IUPAC Name: 5-chloro-N-[2-[4-methyl-2-(4-methylphenyl)-1,3-thiazol-5-yl]ethyl]thiophene-2-sulfonamide
• InChI: InChI=1S/C17H17ClN2O2S3/c1-11-3-5-13(6-4-11)17-20-12(2)14(23-17)9-10-19-25(21,22)16-8-7-15(18)24-16/h3-8,19H,9-10H2,1-2H3
• InChI Key: HZPSSWQHMFRQIB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NC(=C(S2)CCNS(=O)(=O)C3=CC=C(S3)Cl)C
• Molecular Formula: C17H17ClN2O2S3
• Molecular Weight: 413.0 g/mol

Description

“5-chloro-N-(2-(4-methyl-2-(p-tolyl)thiazol-5-yl)ethyl)thiophene-2-sulfonamide” is a chemical compound that likely belongs to the class of heterocyclic compounds known as thiophenes. Thiophenes and their substituted derivatives are known for their wide range of therapeutic properties and diverse applications in medicinal chemistry and material science.

Scientific Research Applications

Antiviral Activity

Sulfonamide derivatives have been explored for their antiviral properties. For instance, a study synthesized 5-(4-chlorophenyl)-N-substituted-N-1,3,4-thiadiazole-2-sulfonamide derivatives showing certain activities against tobacco mosaic virus, indicating the potential of sulfonamides in antiviral research (Chen et al., 2010).

Ocular Hypotensive Activity

Sulfonamide compounds have also been found to exhibit ocular hypotensive activity, making them candidates for glaucoma treatment. The study of 5-substituted thieno[2,3-b]thiophene-2-sulfonamides and similar structures demonstrated their effectiveness in glaucoma models, showing the importance of sulfonamides in developing glaucoma treatments (Prugh et al., 1991).

Antibacterial Agents

The search for new antibacterial agents has led to the synthesis of novel heterocyclic compounds containing a sulfonamido moiety. These compounds have shown high antibacterial activity, suggesting the role of sulfonamide derivatives in combating bacterial infections (Azab et al., 2013).

Cytotoxicity Studies

Sulfonamide derivatives have been studied for their cytotoxicity against various cancer cell lines. For example, aminomethylselenopheno[3,2-b]thiophene sulfonamides were synthesized and evaluated for their cytotoxic effects, indicating the potential application of sulfonamides in cancer research (Arsenyan et al., 2016).

Future Directions

Thiophene derivatives have been reported to possess a wide range of therapeutic properties, making them a topic of interest for medicinal chemists. Future research could focus on synthesizing and investigating new structural prototypes of thiophene derivatives, including “5-chloro-N-(2-(4-methyl-2-(p-tolyl)thiazol-5-yl)ethyl)thiophene-2-sulfonamide”, for more effective pharmacological activity.